4-[3-(4-Bromophenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]benzenesulfonamide

• Molecular Formula: C21H18BrN3O2S
• Molecular Weight: 456.4 g/mol
• IUPAC Name: 4-[3-(4-bromophenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C21H18BrN3O2S/c22-17-8-6-16(7-9-17)21-14-20(15-4-2-1-3-5-15)24-25(21)18-10-12-19(13-11-18)28(23,26)27/h1-13,21H,14H2,(H2,23,26,27)
• InChI Key: XGGIHZZGQLXCAR-UHFFFAOYSA-N
• SMILES: C1C(N(N=C1C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)N)C4=CC=C(C=C4)Br

Description

4-[3-(4-bromophenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]benzenesulfonamide is a sulfonamide.

Scientific Research Applications

Photodynamic Therapy Applications

• A new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, including a related chemical structure, exhibited high singlet oxygen quantum yield. This property makes it very useful as a photosensitizer in photodynamic therapy, particularly for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Carbonic Anhydrase Inhibition

• Synthesized derivatives, including a similar chemical structure, showed significant inhibition of carbonic anhydrase I and II. This suggests potential applications in treating conditions where carbonic anhydrase activity is a factor (Gul et al., 2016).

Cytotoxicity and Cancer Research

• Certain synthesized benzenesulfonamide derivatives demonstrated notable cytotoxicity and tumor selectivity, highlighting their potential as novel anticancer agents (Gul et al., 2016).

Pain Management Research

• Some derivatives of benzenesulfonamide exhibited anti-hyperalgesic and anti-edematogenic effects in a pathological pain model in mice, comparable to Celecoxib, suggesting potential applications in pain management (Lobo et al., 2015).

Antimicrobial Activities

• Various synthesized derivatives of benzenesulfonamide, including pyrazolyl benzenesulfonamide, showed promising antimicrobial activities against different bacterial strains, indicating potential in the development of new antibacterial agents (Bekhit et al., 2008).

Enzyme Inhibition Studies

• Studies on benzenesulfonamide derivatives, including 4-[3-(4-hydroxyphenyl)-5-phenyl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides, revealed significant inhibition effects on acetylcholinesterase and carbonic anhydrase enzymes. This suggests potential use in the treatment of diseases related to these enzymes (Yamali et al., 2018).